7-nitro-1H-indazol-4-amine
Overview
Description
7-nitro-1H-indazol-4-amine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is a nitro-substituted indazole derivative that can be synthesized using different methods.
Scientific Research Applications
Synthesis and Catalysis
7-Nitro-1H-indazol-4-amine has been utilized in various chemical syntheses. For instance, it's involved in the synthesis of 1H-indazoles using nitrosobenzenes as aminating reagents, facilitated by rhodium and copper catalysis. This process exhibits high efficiency and tolerance for various functional groups, making it a versatile method in organic synthesis (Wang & Li, 2016). Additionally, 7-nitro-1H-indazol-4-amine derivatives have been synthesized through the reaction of nitroanthranil and 4-formylbenzofurazan oxide, showcasing the compound's utility in creating novel organic structures (Balasubrahmanyam et al., 1977).
Crystal Structure and Molecular Interactions
The compound's crystal structure has been studied, revealing an intramolecular hydrogen bond between the nitro group and the NH group of the indazole ring. This structural feature could have implications for its reactivity and interactions in various chemical processes (Sopková-de Oliveira Santos et al., 2000).
Application in Energetic Materials
7-Nitro-1H-indazol-4-amine has also been investigated for its potential in energetic materials. For example, it is a component in the synthesis of energetic compounds like nitro-NNO-azoxytriazolo-triazines, which are high-melting compounds with significant applications in pyrotechnics and explosives (Anikin et al., 2019).
Role in Catalysis and Nitro Compound Reduction
The reduction of nitro compounds to amines is a critical reaction in organic chemistry, with applications ranging from pharmaceuticals to dyes. 7-Nitro-1H-indazol-4-amine plays a role in this context, as studies explore various catalysts for these reduction reactions, potentially leveraging the compound's unique chemical properties (Nasrollahzadeh et al., 2020).
properties
IUPAC Name |
7-nitro-1H-indazol-4-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N4O2/c8-5-1-2-6(11(12)13)7-4(5)3-9-10-7/h1-3H,8H2,(H,9,10) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
STKIGSFKJZHONA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C(=C1N)C=NN2)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60844664 |
Source
|
| Record name | 7-Nitro-1H-indazol-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60844664 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-nitro-1H-indazol-4-amine | |
CAS RN |
918961-25-8 |
Source
|
| Record name | 7-Nitro-1H-indazol-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60844664 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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